Cas no 124727-02-2 (2H-1-Benzopyran-2-one,8-[(2R)-3-(b-D-glucopyranosyloxy)-2-hydroxy-3-methylbutyl]-7-hydroxy-)

2H-1-Benzopyran-2-one,8-[(2R)-3-(b-D-glucopyranosyloxy)-2-hydroxy-3-methylbutyl]-7-hydroxy- structure
124727-02-2 structure
Product name:2H-1-Benzopyran-2-one,8-[(2R)-3-(b-D-glucopyranosyloxy)-2-hydroxy-3-methylbutyl]-7-hydroxy-
CAS No:124727-02-2
MF:C20H26O10
MW:426.41444
CID:157029
PubChem ID:5491576

2H-1-Benzopyran-2-one,8-[(2R)-3-(b-D-glucopyranosyloxy)-2-hydroxy-3-methylbutyl]-7-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,8-[(2R)-3-(b-D-glucopyranosyloxy)-2-hydroxy-3-methylbutyl]-7-hydroxy-
    • 7-hydroxy-8-[(2R)-2-hydroxy-3-methyl-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybutyl]chromen-2-one
    • 2H-1-Benzopyran-2-one, 8-(3-(beta-D-glucopyranosyloxy)-2-hydroxy-3- methylbutyl)-7-hydroxy-, (R)-
    • Tortuoside
    • 124727-02-2
    • DTXSID70154468
    • (-)-Devenyoside A
    • Inchi: InChI=1S/C20H26O10/c1-20(2,30-19-17(27)16(26)15(25)12(8-21)28-19)13(23)7-10-11(22)5-3-9-4-6-14(24)29-18(9)10/h3-6,12-13,15-17,19,21-23,25-27H,7-8H2,1-2H3/t12-,13-,15-,16+,17-,19+/m1/s1
    • InChI Key: NXXWVYSMCQDTBE-LDSJTTMQSA-N
    • SMILES: OC[C@H]1O[C@@H](OC([C@@H](CC2=C(O)C=CC3C=CC(OC2=3)=O)O)(C)C)[C@H](O)[C@@H](O)[C@@H]1O

Computed Properties

  • Exact Mass: 426.152597
  • Monoisotopic Mass: 426.152597
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 637
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 166
  • XLogP3: -0.5

Experimental Properties

  • Density: 1.53
  • Boiling Point: 755.7°Cat760mmHg
  • Flash Point: 266.7°C
  • Refractive Index: 1.656

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